Cas no 290347-91-0 ((1Z,5Z)-Cycloocta-1,5-diene;(2S,4S)-1-cyclopentyl-2,4-diethylphosphetane;iron;rhodium;tetrafluoroborate)

• Product Name: (1Z,5Z)-Cycloocta-1,5-diene;(2S,4S)-1-cyclopentyl-2,4-diethylphosphetane;iron;rhodium;tetrafluoroborate
• CAS No: 290347-91-0
• MF: C₃₂H₄₈BF₄FeP₂Rh
• MW: 740.226168632507
• CID: 4712170
• Update Time: 2023-08-16

(1Z,5Z)-Cycloocta-1,5-diene;(2S,4S)-1-cyclopentyl-2,4-diethylphosphetane;iron;rhodium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (-)-1,1'-Bis((2S,4S)-2,4-diethylphosphotano)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
• (1Z,5Z)-Cycloocta-1,5-diene;(2S,4S)-1-cyclopentyl-2,4-diethylphosphetane;iron;rhodium;tetrafluoroborate

• Inchi： 1S/2C12H18P.C8H12.BF4.Fe.Rh/c2*1-3-10-9-11(4-2)13(10)12-7-5-6-8-12;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*5-8,10-11H,3-4,9H2,1-2H3;1-2,7-8H,3-6H2;;;/q;;;-1;;/b;;2-1-,8-7-;;;/t2*10-,11-;;;;/m00..../s1
• InChI Key： LPTZXJHMPVXWMD-TXIBLIASSA-N
• SMILES： [Rh].[Fe].P1([C]2[CH][CH][CH][CH]2)[C@@H](CC)C[C@@H]1CC.P1([C]2[CH][CH][CH][CH]2)[C@@H](CC)C[C@@H]1CC.F[B-](F)(F)F.C1C=CCCC=CC1 |c:33,37,^1:3,4,5,6,7,16,17,18,19,20|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 242
• Topological Polar Surface Area: 0